1-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline

• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol
• IUPAC Name: 1-(1-ethylpyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• InChI: InChI=1S/C17H20N4/c1-3-21-10-12(9-19-21)16-17-13(6-7-18-16)14-8-11(2)4-5-15(14)20-17/h4-5,8-10,16,18,20H,3,6-7H2,1-2H3
• InChI Key: HBKRHBAPTNJQBY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C3=C(CCN2)C4=C(N3)C=CC(=C4)C

Description

1-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline is a β-carboline derivative characterized by a tetrahydro-β-carboline core substituted at position 1 with a 1-ethylpyrazole moiety and at position 6 with a methyl group. β-carbolines are heterocyclic indole alkaloids with diverse biological activities, including interactions with monoamine oxidase (MAO) enzymes, serotonin receptors, and DNA intercalation .

Preparation Methods

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrazole Ring: The initial step involves the synthesis of the pyrazole ring by reacting ethyl hydrazine with an appropriate diketone under acidic conditions.

Formation of the Beta-Carboline Core: The pyrazole derivative is then subjected to a Pictet-Spengler reaction with tryptamine or a similar indole derivative in the presence of an aldehyde. This cyclization reaction forms the beta-carboline core.

Methylation: The final step involves the methylation of the beta-carboline core at the 6-position using a methylating agent such as methyl iodide.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

1-(1-Ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to form reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyrazole ring or the beta-carboline core, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(1-Ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: This compound is studied for its potential as a neuroprotective agent and its ability to interact with various neurotransmitter receptors.

Medicine: Research is ongoing to explore its potential as an anti-cancer agent, anti-inflammatory agent, and its role in treating neurodegenerative diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline involves its interaction with specific molecular targets and pathways. It is known to bind to various receptors in the central nervous system, including serotonin and dopamine receptors, modulating their activity. This interaction can lead to neuroprotective effects and influence neurotransmitter release and uptake.

Comparison with Similar Compounds

Key Observations :

• Pyrazole vs. Aryl Groups: The target compound’s ethylpyrazole substituent introduces a planar, nitrogen-rich heterocycle, contrasting with the aromatic rings in methoxyphenyl or fluorophenyl analogs.

Position 6 Substituent Effects

Variations at position 6 modulate lipophilicity and steric hindrance:

Compound Name	Position 6 Substituent	LogP (Predicted)	Biological Implications
Target Compound	Methyl	Higher	Increased membrane permeability vs. methoxy
1-(1-ethyl-1H-pyrazol-4-yl)-6-methoxy-β-carboline	Methoxy	Lower	Potential for hydrogen bonding with targets
8-Methoxy-2,3,4,9-tetrahydro-1H-β-carboline	Methoxy (position 8)	Moderate	Known MAOB inhibitor

Key Observations :

• Methyl vs. Methoxy : The 6-methyl group in the target compound likely enhances lipophilicity, favoring passive diffusion across biological membranes. In contrast, 6-methoxy analogs (e.g., CAS 170097-85-5) may engage in hydrogen bonding but exhibit reduced bioavailability .
• Positional Isomerism : Substitution at position 8 (e.g., 8-methoxy-β-carboline) is associated with MAOB inhibition, suggesting that substituent placement critically affects target engagement .

Biological Activity

1-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline is a compound of interest due to its potential biological activities. This article compiles research findings related to its biological properties, including cytotoxicity, antimicrobial activity, and antiparasitic effects.

Chemical Structure and Properties

The compound is characterized by the presence of a beta-carboline core fused with a pyrazole moiety. Its molecular formula is $C_{12}H_{15}N_3$, and it features a unique arrangement that may contribute to its biological activities.

Antiparasitic Activity

Recent studies have highlighted the compound's effectiveness against Trypanosoma cruzi, the causative agent of Chagas disease. In vitro evaluations demonstrated:

• IC50 Values :
  • Epimastigote form: 14.9 µM
  • Trypomastigote form: 45 µM
  • Amastigote form: 33 µM

The compound exhibited a selective index of 31, indicating significantly lower toxicity to mammalian cells compared to its effect on the parasite . This suggests potential as a therapeutic agent for treating Chagas disease.

Antimicrobial Activity

The compound has also been assessed for its antibacterial properties. It showed promising results against various bacterial strains, particularly gram-positive bacteria. The disc diffusion method indicated that the compound's parent structure displayed better activity against gram-positive strains compared to gram-negative ones .

Cytotoxicity Studies

Cytotoxicity assessments revealed that while the compound is effective against certain pathogens, it maintains low toxicity levels in human red blood cells. This is crucial for its potential therapeutic applications, as high cytotoxicity can limit drug usability in clinical settings .

Case Studies and Research Findings

Study	Activity	IC50/EC50	Selectivity Index
Study on T. cruzi	Antiparasitic	IC50: 14.9 µM (epimastigote)	31 (higher for parasites)
Antibacterial assay	Antimicrobial	Not specified	Better against gram-positive
Cytotoxicity evaluation	Cytotoxicity	Not specified	Low toxicity in human cells

While specific mechanisms for the biological activities of this compound are still under investigation, it is hypothesized that the beta-carboline structure may interact with cellular targets involved in cell cycle regulation and apoptosis. Molecular docking studies suggest potential binding interactions with key proteins involved in cancer progression, such as Akt1 .